Cas no 1803587-83-8 (4-Chloro-1-(methoxymethyl)-1H-pyrazole-5-sulfonamide)

• Product Name: 4-Chloro-1-(methoxymethyl)-1H-pyrazole-5-sulfonamide
• CAS No: 1803587-83-8
• MF: C₅H₈ClN₃O₃S
• MW: 225.653318405151
• CID: 5698292
• PubChem ID: 91662787
• Update Time: 2025-05-21

4-Chloro-1-(methoxymethyl)-1H-pyrazole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-193362
• 4-chloro-2-(methoxymethyl)pyrazole-3-sulfonamide
• 1803587-83-8
• 4-chloro-1-(methoxymethyl)-1H-pyrazole-5-sulfonamide
• 1H-Pyrazole-5-sulfonamide, 4-chloro-1-(methoxymethyl)-
• 4-Chloro-1-(methoxymethyl)-1H-pyrazole-5-sulfonamide

• Inchi： 1S/C5H8ClN3O3S/c1-12-3-9-5(13(7,10)11)4(6)2-8-9/h2H,3H2,1H3,(H2,7,10,11)
• InChI Key： ABEFJOKLJLAVOD-UHFFFAOYSA-N
• SMILES： ClC1C=NN(COC)C=1S(N)(=O)=O

Computed Properties

• Exact Mass: 224.9974900g/mol
• Monoisotopic Mass: 224.9974900g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 95.6Ų

Experimental Properties

• Density: 1.70±0.1 g/cm3(Predicted)
• Boiling Point: 412.0±55.0 °C(Predicted)
• pka: 9.33±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

Additional information on 4-Chloro-1-(methoxymethyl)-1H-pyrazole-5-sulfonamide

Comprehensive Overview of 4-Chloro-1-(methoxymethyl)-1H-pyrazole-5-sulfonamide (CAS No. 1803587-83-8)

4-Chloro-1-(methoxymethyl)-1H-pyrazole-5-sulfonamide, with the CAS number 1803587-83-8, is a specialized chemical compound gaining attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyrazole core modified with a methoxymethyl group and a sulfonamide moiety, makes it a versatile intermediate for synthesizing biologically active molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate enzyme activity and interact with biological targets.

The compound's chloro and sulfonamide functional groups contribute to its reactivity, enabling its use in cross-coupling reactions and as a building block for more complex structures. Recent studies highlight its role in developing kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutics. Its methoxymethyl substituent also enhances solubility, a critical factor in optimizing drug-like properties.

In agrochemical applications, 4-Chloro-1-(methoxymethyl)-1H-pyrazole-5-sulfonamide has shown promise as a precursor for crop protection agents. Its structural features align with trends in sustainable agriculture, where researchers seek eco-friendly alternatives to traditional pesticides. The compound's stability under various environmental conditions further supports its potential in this field.

From a synthetic chemistry perspective, the compound's CAS registry number 1803587-83-8 ensures precise identification in global databases, facilitating collaboration and regulatory compliance. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to verify its purity and structure, ensuring reproducibility in research and industrial settings.

As the scientific community explores AI-driven drug discovery and green chemistry, compounds like 4-Chloro-1-(methoxymethyl)-1H-pyrazole-5-sulfonamide are increasingly valuable. Its compatibility with high-throughput screening platforms and computational modeling tools positions it as a key player in modern medicinal chemistry workflows. Future research may uncover additional applications in material science or catalysis, further expanding its utility.

For researchers sourcing this compound, understanding its storage conditions and handling protocols is essential to maintain stability. Suppliers typically provide technical data sheets with detailed specifications, including solubility profiles and recommended analytical methods for quality control. These resources are critical for ensuring consistent results in downstream applications.

The growing interest in heterocyclic compounds and sulfonamide derivatives in academic and industrial research underscores the relevance of CAS 1803587-83-8. As patent landscapes evolve, this compound may emerge as a cornerstone for innovative therapeutic and agricultural solutions, reflecting broader trends in precision chemistry and molecular design.